Synthesis and Characterization of (2Z)-4-oxo-4-(4-phenylpiperazin-1-yl)but-2-enoic Acid: A Technical Guide
Synthesis and Characterization of (2Z)-4-oxo-4-(4-phenylpiperazin-1-yl)but-2-enoic Acid: A Technical Guide
Executive Summary
The compound (2Z)-4-oxo-4-(4-phenylpiperazin-1-yl)but-2-enoic acid is a functionalized maleamic acid derivative. It combines the highly reactive, geometrically constrained cis-alkene of maleic acid with the privileged 1-phenylpiperazine pharmacophore—a motif widely recognized in medicinal chemistry for its high affinity to 5-HT (serotonin) and dopamine receptors .
This whitepaper provides an in-depth, self-validating protocol for the synthesis, isolation, and structural characterization of this compound. By leveraging the principles of nucleophilic acyl substitution and anti-solvent precipitation, this methodology ensures high atom economy, quantitative yields, and high isomeric purity without the need for chromatographic purification.
Mechanistic Rationale & Synthetic Strategy
The synthesis relies on the ring-opening acylation of maleic anhydride by a secondary amine (1-phenylpiperazine). Unlike standard amide couplings that require coupling reagents (e.g., HATU, EDC), the inherent ring strain and electrophilicity of maleic anhydride drive the reaction spontaneously at room temperature.
Causality in Reaction Design:
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Regioselectivity & Geometry: The nucleophilic attack of the secondary amine on one of the equivalent carbonyl carbons of maleic anhydride forms a tetrahedral intermediate. Subsequent ring opening yields the mono-amide mono-acid. The (2Z) geometry is strictly conserved from the maleic anhydride precursor, preventing isomerization to the trans (fumaric) derivative when the reaction is kept below 60 °C.
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Thermodynamic Driving Force: The formation of the zwitterionic maleamic acid product creates a highly polar species. By conducting the reaction in a moderately polar aprotic solvent like ethyl acetate (EtOAc), the product predictably precipitates out of the solution, driving the equilibrium to completion via Le Chatelier’s principle.
Figure 1: Nucleophilic acyl substitution mechanism yielding the (2Z)-maleamic acid derivative.
Experimental Protocols
The following methodology is adapted from classical ring-opening acylation protocols established in Organic Syntheses, optimized here for secondary piperazines to ensure a self-validating, scalable workflow.
Reagents and Equipment
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Maleic Anhydride: 99% purity (Must be stored in a desiccator to prevent hydrolysis to maleic acid).
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1-Phenylpiperazine: 98% purity (Liquid, d=1.07 g/mL ).
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Solvent: Anhydrous Ethyl Acetate (EtOAc).
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Equipment: 250 mL round-bottom flask, magnetic stirrer, dropping funnel, ice bath, Büchner funnel.
Step-by-Step Methodology
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Preparation: Dissolve 9.81 g (100 mmol) of maleic anhydride in 100 mL of anhydrous EtOAc in a 250 mL round-bottom flask.
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Causality: Anhydrous conditions are critical. Trace water will compete as a nucleophile, hydrolyzing the anhydride to maleic acid, which is difficult to separate from the target product.
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Temperature Control: Chill the flask in an ice bath to 0–5 °C.
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Causality: The ring-opening reaction is highly exothermic. Cooling prevents localized heating that could trigger unwanted isomerization of the (2Z) double bond to the (2E) fumaramide isomer.
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Addition: Dissolve 16.22 g (100 mmol) of 1-phenylpiperazine in 20 mL of EtOAc. Transfer to a dropping funnel and add dropwise to the vigorously stirred maleic anhydride solution over 30 minutes.
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Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 2–4 hours.
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In-Process Control (Self-Validation): Within 15–30 minutes, a thick white to off-white precipitate will begin to form. The reaction is deemed complete when TLC (Hexane:EtOAc 1:1 with 1% Acetic Acid) shows the complete disappearance of the 1-phenylpiperazine spot.
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Isolation: Filter the resulting suspension under vacuum using a Büchner funnel. Wash the filter cake with 3 × 20 mL of ice-cold EtOAc to remove any unreacted starting materials.
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Drying: Dry the solid in vacuo at 40 °C for 12 hours to afford the pure target compound.
Figure 2: Experimental workflow for the synthesis and isolation of the target compound.
Analytical Characterization
Rigorous characterization is required to confirm the structural integrity, particularly the retention of the (2Z) geometry of the alkene. The analytical data is summarized in the table below.
Data Presentation
Table 1: Summary of Analytical Characterization Data
| Analytical Method | Key Signals / Values | Structural Assignment & Logic |
| 1 H NMR (400 MHz, DMSO- d6 ) | δ 12.50 (br s, 1H) | Carboxylic acid (COOH): Confirms successful ring opening. |
| δ 6.35 (d, J=12.0 Hz, 1H) | Alkene proton ( =CH ): The 12.0 Hz coupling constant definitively proves the (2Z)cis-geometry. (Trans isomers typically show J≈15−16 Hz). | |
| δ 6.28 (d, J=12.0 Hz, 1H) | Alkene proton ( =CH ): Adjacent to the carboxylic acid. | |
| δ 3.65 (m, 4H), 3.15 (m, 4H) | Piperazine core: Split due to restricted rotation around the amide C-N bond. | |
| 13 C NMR (100 MHz, DMSO- d6 ) | δ 167.2, 164.5 | Carbonyls: Distinct peaks for the acid (167.2) and amide (164.5). |
| FT-IR (KBr pellet) | 1715 cm −1 , 1630 cm −1 | C=O stretches: Disappearance of anhydride bands (1780, 1850 cm −1 ) validates complete conversion. |
| ESI-MS (Positive Mode) | m/z 261.1 | [M+H]+ : Matches the calculated exact mass for C 14 H 16 N 2 O 3 (261.12). |
| Melting Point | 145–147 °C (dec.) | Phase transition: Decomposition indicates thermal cyclization back to a maleimide derivative at high heat. |
Spectroscopic Insights
The most critical diagnostic feature in the 1 H NMR spectrum is the pair of doublets at δ 6.35 and 6.28 ppm. The calculated coupling constant ( J=12.0 Hz) is the definitive hallmark of a cis-alkene. If the reaction temperature is not strictly controlled, thermal isomerization can occur, which would be immediately visible as a new set of doublets with a J -value of ~15.5 Hz (the trans fumaric byproduct).
Furthermore, the piperazine methylene protons ( δ 3.65 and 3.15) appear as complex multiplets rather than sharp triplets. This is caused by the partial double-bond character of the amide C-N bond, which restricts rotation and places the piperazine ring in distinct conformational environments relative to the maleamic acid tail.
Conclusion
The synthesis of (2Z)-4-oxo-4-(4-phenylpiperazin-1-yl)but-2-enoic acid demonstrates a highly efficient, atom-economical approach to generating functionalized maleamic acids. By strictly controlling the reaction temperature and utilizing an anti-solvent precipitation strategy, researchers can isolate the geometrically pure (2Z) isomer in near-quantitative yields without the need for column chromatography. The resulting molecule serves as a versatile, high-value intermediate for downstream medicinal chemistry applications, particularly in the development of CNS-active therapeutics targeting serotonergic pathways.
